Protein SSX2 (45-58)
Description
Protein SSX2
Scientific Research Applications
Expression in Cancer and Potential as a Target for Immunotherapy
- Heterogeneous Expression in Cancers: The SSX genes, including SSX2, are expressed in various cancers, such as melanoma, and are considered cancer/testis antigens. They are potential targets for cancer immunotherapy (dos Santos et al., 2000).
- Interactions with Other Proteins: SSX2 interacts with human homologues of proteins like RAB3IP and a novel nuclear protein, SSX2IP. These interactions may have implications for mechanisms underlying normal and malignant cellular growth (de Bruijn et al., 2002).
- Role in Epigenetic Gene Regulation: The SS18-SSX2 fusion protein in synovial sarcoma affects epigenetic gene regulation, indicating that SSX2 may play a role in cancer development through epigenetic mechanisms (de Bruijn et al., 2006).
- Immunotherapeutic Targeting in Prostate Cancer: SSX2, along with other SSX family members, is expressed in metastatic prostate cancers, suggesting its utility as a target for tumor immunotherapy (Smith et al., 2011).
Other Applications
- DNA-Binding and Chromatin Regulation: SSX2 is a novel DNA-binding protein that influences chromatin structure and function, antagonizing polycomb group body formation and derepressing target genes (Gjerstorff et al., 2014).
- Protein-Protein Interactions in Cellular Signaling: Studies have identified interactions between SSX2 and other proteins like 14-3-3η, which may be significant for understanding cellular signaling and cancer development (Huo Ke-ke, 2010).
properties
sequence |
KIFYVYMKRKYEAM |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Protein SSX2 (45-58) |
Origin of Product |
United States |
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